Cas no 20778-88-5 (1,3-Benzenedicarboxylic acid, diethenyl ester)
20778-88-5 structure
Product Name:1,3-Benzenedicarboxylic acid, diethenyl ester
CAS No:20778-88-5
MF:C12H10O4
MW:218.205403804779
CID:1396016
Update Time:2024-08-15
1,3-Benzenedicarboxylic acid, diethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, diethenyl ester
- 1,3-Benzenedicarboxylic acid, 1,3-diethenyl ester
-
- Inchi: 1S/C12H10O4/c1-3-15-11(13)9-6-5-7-10(8-9)12(14)16-4-2/h3-8H,1-2H2
- InChI Key: FWICIOVOJVNAIJ-UHFFFAOYSA-N
- SMILES: C=COC(C1C=C(C(OC=C)=O)C=CC=1)=O
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.158±0.06 g/cm3(Predicted)
- Melting Point: 59-60 °C
- Boiling Point: 120-125 °C(Press: 0.1 Torr)
- PSA: 52.6
1,3-Benzenedicarboxylic acid, diethenyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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